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Compound of Interest

Compound Name:
2-(Benzyloxy)ethanamine

hydrochloride

Cat. No.: B051211 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2-(Benzyloxy)ethanamine
Hydrochloride

This guide provides a focused examination of the molecular weight of 2-
(Benzyloxy)ethanamine hydrochloride, a key parameter for researchers, scientists, and

professionals in drug development.

Chemical Identity and Molecular Weight
2-(Benzyloxy)ethanamine hydrochloride is the hydrochloride salt of 2-

(Benzyloxy)ethanamine. The addition of hydrogen chloride (HCl) to the parent amine results in

the formation of the salt, which has distinct physical and chemical properties, including a

different molecular weight.

Quantitative Data
The fundamental quantitative data for 2-(Benzyloxy)ethanamine hydrochloride and its parent

compound are summarized below.
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Property
2-(Benzyloxy)ethanamine
Hydrochloride

2-(Benzyloxy)ethanamine
(Free Base)

CAS Number 10578-75-3 38336-04-8

Chemical Formula C₉H₁₄ClNO[1][2] C₉H₁₃NO[3][4][5]

Molecular Weight

187.67 g/mol [1],

approximately 187.66656

g/mol [2]

151.21 g/mol [4][5]

Synonyms

2-Aminoethyl benzyl ether

hydrochloride, [2-

(benzyloxy)ethyl]amine

hydrochloride

2-(Phenylmethoxy)ethanamine

Methodological Considerations for Molecular
Weight Determination
The molecular weight of a chemical compound is a fundamental property derived from its

molecular formula. The formula is typically determined through a combination of elemental

analysis and mass spectrometry.

Experimental Protocols
Mass Spectrometry: High-resolution mass spectrometry (HRMS) is the primary technique used

to determine the accurate mass of a molecule.

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, most

commonly using Electrospray Ionization (ESI). ESI is a soft ionization technique that keeps

the molecule intact, allowing for the observation of the molecular ion. For 2-
(Benzyloxy)ethanamine hydrochloride, the parent amine would be observed as a

protonated molecule [M+H]⁺ in positive ion mode.
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Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a high-

resolution mass analyzer (e.g., Time-of-Flight or Orbitrap).

Data Interpretation: The instrument provides a precise m/z value, which is used to deduce

the elemental composition and confirm the molecular formula. The molecular weight is then

calculated from this formula using the isotopic masses of the constituent atoms.

Elemental Analysis: This technique determines the percentage composition of carbon,

hydrogen, nitrogen, and other elements in the compound. The empirical formula derived from

these percentages can be used in conjunction with mass spectrometry data to confirm the

molecular formula.

Logical Relationship of the Compound
The relationship between the free base and its hydrochloride salt is a simple acid-base

reaction. This logical flow is critical for understanding the properties of the hydrochloride salt

form, which is often preferred in pharmaceutical applications for its increased stability and

solubility.

2-(Benzyloxy)ethanamine
(Free Base, C₉H₁₃NO)

2-(Benzyloxy)ethanamine Hydrochloride
(Salt, C₉H₁₄ClNO)

+ HCl

Hydrogen Chloride
(HCl)

Click to download full resolution via product page

Caption: Formation of the hydrochloride salt.

Note: The complex requirements for signaling pathways and other detailed visualizations are

not applicable to the specific topic of a compound's molecular weight, which is a fundamental,

singular chemical property. The information and diagrams provided are tailored to be relevant

to the core subject matter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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